molecular formula C10H12O4 B8391643 3,5-Dimethoxy-4-methylphenyl formate

3,5-Dimethoxy-4-methylphenyl formate

Cat. No. B8391643
M. Wt: 196.20 g/mol
InChI Key: MYCAOHQYISWJJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Dimethoxy-4-methylphenyl formate is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H12O4

Molecular Weight

196.20 g/mol

IUPAC Name

(3,5-dimethoxy-4-methylphenyl) formate

InChI

InChI=1S/C10H12O4/c1-7-9(12-2)4-8(14-6-11)5-10(7)13-3/h4-6H,1-3H3

InChI Key

MYCAOHQYISWJJT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1OC)OC=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3,5-dimethoxy-4-methylbenzaldehyde (3.0 g, 16.8 mmol) in CH2Cl2 (35 mL) was added meta-chloroperoxybenzoic acid (77% purity; 5.8 g, 25.9 mmol). After stirring at room temperature for 19 hrs, additional meta-chloroperoxybenzoic acid (77% purity; 3.5 g, 15.6 mmol) was added. After heating for 4 hrs at 40° C. and cooling to room temperature, 10% aqueous Na2S2O5 was added and the mixture was stirred for 30 min. The mixture was diluted with CH2Cl2 and the layers separated. The organics were washed with 10% aqueous Na2S2O5, ˜5% aqueous NaHCO3 and brine then dried over MgSO4 and concentrated to give 3,5-dimethoxy-4-methylphenyl formate as a yellow solid (2.9 g, 88% yield).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
25.9 mmol
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
15.6 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
Na2S2O5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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